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Compound of Interest

Compound Name: 2-Methoxybenzonitrile

Cat. No.: B147131

For researchers, scientists, and drug development professionals, sourcing high-quality
reagents is a critical first step in the experimental workflow. This technical guide provides an in-
depth overview of the commercial availability of 2-Methoxybenzonitrile (CAS No. 6609-56-9),
a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] This document
outlines key suppliers, available grades, and relevant technical data to inform procurement
decisions.

Physicochemical Properties

2-Methoxybenzonitrile, also known as o-Anisonitrile or 2-Cyanoanisole, is a substituted
benzonitrile with the molecular formula CsH7NO and a molecular weight of 133.15 g/mol .[1][3]
It typically appears as a clear colorless to pale yellow liquid or a low-melting solid.[4][5][6]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b147131?utm_src=pdf-interest
https://www.benchchem.com/product/b147131?utm_src=pdf-body
https://patents.google.com/patent/CN104151157A/en
https://www.semanticscholar.org/paper/A-Convenient-Procedure-for-Sonogashira-Reactions-Alterman-Kraus/254eb54fa66663ac1b3f08886c1be4bee1ef65d4
https://www.benchchem.com/product/b147131?utm_src=pdf-body
https://patents.google.com/patent/CN104151157A/en
https://www.organic-chemistry.org/abstracts/lit8/307.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9034380/
https://www.nbinno.com/article/pharmaceutical-intermediates/n-methoxy-n-methylbenzamide-cornerstone-synthesis-heterocyclic-compounds-pr
https://leah4sci.com/grignard-reaction-reagent-mechanism-and-cheat-sheet/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 6609-56-9 [1][3]
Molecular Formula CsH7NO [1][3]
Molecular Weight 133.15 g/mol [11[3]

Clear colorless to pale yellow
Appearance o . : [41[5]6]
liquid or low melting solid

Boiling Point 135 °C at 12 mmHg [3]
Density 1.093 g/mL at 25 °C [3]
Refractive Index n20/D 1.5465 [3]
Flash Point 113 °C (closed cup) [3114]

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer 2-Methoxybenzonitrile in various grades and quantities,
catering to both research and development as well as bulk manufacturing needs. The following
table summarizes the offerings from several prominent suppliers. Researchers are advised to
request certificates of analysis (CoA) for lot-specific purity information.
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) Brand/Product ] Available
Supplier Purity .
Code Quantities
Sigma-Aldrich Aldrich-231231 99% 5g, 25g, 100g
Thermo Fisher Acros Organics /
o 99% 5g, 25¢g
Scientific 433160050
Thermo Fisher
Alfa Aesar / L01293 98% 5g, 25¢g, 100g

Scientific

Alzchem Group

Development Grade

Bulk inquiries

Tokyo Chemical

M1280 >98.0% (GC) 59, 25¢g
Industry (TCI)
Biosynth FM00412 - Inquire for details
S 25¢, 100g, 500g,
Apollo Scientific OR11202 98%
2.5kg
Lab Pro Inc. M1280-25G Min. 98.0% (GC) 25¢g
Finetech Industry Custom synthesis and
FT-0612823 -

Limited

bulk

Experimental Protocols

While 2-Methoxybenzonitrile is primarily used as a synthetic intermediate, detailed

experimental protocols for its common reactions are often found within broader synthetic

procedures in scientific literature and patents. Below is a representative protocol for the

hydrolysis of 2-Methoxybenzonitrile to 2-Methoxybenzoic acid, a common transformation.

This protocol is adapted from procedures described for similar nitrile hydrolyses.

Protocol: Hydrolysis of 2-Methoxybenzonitrile to 2-Methoxybenzoic Acid

Materials:

e 2-Methoxybenzonitrile

e Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
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o Water (H20)

e Hydrochloric acid (HCI)

» Ethanol (optional, as co-solvent)

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

o Standard glassware for workup and extraction
e pH paper or pH meter

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, combine 2-Methoxybenzonitrile (1 equivalent) and a 10-20% aqueous solution
of sodium hydroxide or potassium hydroxide (3-5 equivalents). Ethanol may be added as a
co-solvent to improve solubility if necessary.

» Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be
monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the
starting material. The reaction is typically complete within 2-8 hours.

o Workup: After the reaction is complete, cool the mixture to room temperature. If a co-solvent
was used, it can be removed under reduced pressure.

 Acidification: Carefully acidify the aqueous solution to a pH of less than 4 by the dropwise
addition of concentrated hydrochloric acid. This should be done in an ice bath to control the
exothermic reaction. The product, 2-Methoxybenzoic acid, will precipitate as a solid.

« |solation: Collect the solid product by vacuum filtration and wash the filter cake with cold
water.
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» Drying and Purification: Dry the crude product. Further purification can be achieved by
recrystallization from a suitable solvent system (e.g., ethanol/water).

Supplier Selection and Procurement Workflow

The selection of a suitable supplier for 2-Methoxybenzonitrile is a critical process for ensuring
the quality and consistency of research outcomes. The following diagram illustrates a logical

workflow for this process.
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Caption: Workflow for Supplier Selection and Procurement.

Experimental Workflow: Synthesis and Purification
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The following diagram outlines a typical experimental workflow for the synthesis and
purification of a derivative from 2-Methoxybenzonitrile, such as the hydrolysis to 2-
Methoxybenzoic acid described in the protocol above.
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Caption: General Experimental Workflow for Synthesis.
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This guide provides a foundational understanding of the commercial landscape for 2-
Methoxybenzonitrile. For specific applications, it is always recommended to consult the
supplier's technical documentation and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147131?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

